2-Methyl-2-azaspiro[5.5]undeca-1,8-dien-2-ium iodide

• CAS No.: 85674-94-8
• Molecular Formula: C11H18IN
• Molecular Weight: 291.17 g/mol
• IUPAC Name: 2-methyl-2-azoniaspiro[5.5]undeca-1,9-diene;iodide
• InChI: InChI=1S/C11H18N.HI/c1-12-9-5-8-11(10-12)6-3-2-4-7-11;/h2-3,10H,4-9H2,1H3;1H/q+1;/p-1
• InChI Key: KEEXBYSSQDJUJQ-UHFFFAOYSA-M
• Canonical SMILES: C[N+]1=CC2(CCC1)CCC=CC2.[I-]

Description

2-Methyl-2-azaspiro[5.5]undeca-1,8-dien-2-ium iodide is a chemical compound belonging to the class of spirocyclic compounds. These compounds are characterized by a unique structural feature where two rings are connected through a single atom, forming a spiro linkage. The specific structure of this compound includes a nitrogen atom within the spiro linkage, which imparts unique chemical and physical properties to the compound .

Preparation Methods

The synthesis of 2-Methyl-2-azaspiro[5.5]undeca-1,8-dien-2-ium iodide involves several steps. One common synthetic route includes the reaction of appropriate starting materials under controlled conditions to form the spirocyclic structure. The reaction conditions often involve the use of specific catalysts and solvents to facilitate the formation of the spiro linkage . Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity of the final product .

Chemical Reactions Analysis

2-Methyl-2-azaspiro[5.5]undeca-1,8-dien-2-ium iodide undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions .

Scientific Research Applications

2-Methyl-2-azaspiro[5.5]undeca-1,8-dien-2-ium iodide has several scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex spirocyclic compounds . In industry, it may be used in the production of specialty chemicals and materials .

Mechanism of Action

The mechanism of action of 2-Methyl-2-azaspiro[5.5]undeca-1,8-dien-2-ium iodide involves its interaction with specific molecular targets and pathways. The nitrogen atom within the spiro linkage plays a crucial role in its reactivity and interaction with biological molecules . The compound may exert its effects through binding to specific receptors or enzymes, leading to changes in cellular processes and functions .

Comparison with Similar Compounds

2-Methyl-2-azaspiro[5.5]undeca-1,8-dien-2-ium iodide can be compared with other similar spirocyclic compounds, such as 1-oxa-9-azaspiro[5.5]undecane derivatives . These compounds share the spirocyclic structure but differ in the specific atoms and functional groups present within the rings. The unique features of this compound, such as the presence of the nitrogen atom, contribute to its distinct chemical and biological properties .